Cas no 2766305-49-9 ((2R)-2-amino-3-(1-methylcyclopropyl)propan-1-ol;hydrochloride)

• Product Name: (2R)-2-amino-3-(1-methylcyclopropyl)propan-1-ol;hydrochloride
• CAS No: 2766305-49-9
• MF: C₇H₁₆ClNO
• MW: 165.66
• CID: 6801343
• PubChem ID: 166638415
• Update Time: 2025-06-30

(2R)-2-amino-3-(1-methylcyclopropyl)propan-1-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• F86123
• 2766305-49-9
• PS-18931
• (2R)-2-AMINO-3-(1-METHYLCYCLOPROPYL)PROPAN-1-OL HYDROCHLORIDE
• (2R)-2-amino-3-(1-methylcyclopropyl)propan-1-ol;hydrochloride

• Inchi： InChI=1S/C7H15NO.ClH/c1-7(2-3-7)4-6(8)5-9;/h6,9H,2-5,8H2,1H3;1H/t6-;/m1./s1
• InChI Key： HPONVVDXFYGDIU-FYZOBXCZSA-N
• SMILES： CC1(CC1)CC(CO)N.Cl

Computed Properties

• Exact Mass: 165.0920418g/mol
• Monoisotopic Mass: 165.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on (2R)-2-amino-3-(1-methylcyclopropyl)propan-1-ol;hydrochloride

Compound Introduction: (2R)-2-amino-3-(1-methylcyclopropyl)propan-1-ol Hydrochloride (CAS No. 2766305-49-9)

(2R)-2-amino-3-(1-methylcyclopropyl)propan-1-ol hydrochloride, identified by its CAS number 2766305-49-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of chiral amines, which are crucial in the synthesis of enantiomerically pure drugs. The presence of a hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further investigation in medicinal chemistry.

The structural features of (2R)-2-amino-3-(1-methylcyclopropyl)propan-1-ol hydrochloride include a tertiary amine functionality and a cyclopropyl substituent, which contribute to its unique chemical properties. These structural elements not only influence its reactivity but also play a critical role in determining its biological activity. The stereochemistry at the carbon atom adjacent to the amine group is particularly significant, as it dictates the compound's interaction with biological targets.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage chiral centers to enhance pharmacological efficacy and reduce side effects. The compound (2R)-2-amino-3-(1-methylcyclopropyl)propan-1-ol hydrochloride is being explored as a potential intermediate in the synthesis of various pharmacologically active molecules. Its unique structural motif suggests applications in the design of drugs targeting neurological disorders, cardiovascular diseases, and other metabolic conditions.

One of the most compelling aspects of this compound is its potential role in the development of next-generation antibiotics. The cyclopropyl group, in particular, has been identified as a key structural element that can enhance binding affinity to bacterial enzymes, thereby inhibiting pathogenic growth. Preliminary studies have demonstrated that derivatives of this compound exhibit promising antibacterial properties, making them attractive candidates for further optimization.

The hydrochloride salt form of (2R)-2-amino-3-(1-methylcyclopropyl)propan-1-ol offers several advantages over its free base form. The salt form improves stability during storage and enhances solubility in aqueous solutions, which is crucial for formulation development. These properties make it more suitable for clinical trials and commercial drug production. Additionally, the hydrochloride salt facilitates precise dosage control, ensuring consistent therapeutic effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive wet-lab experiments. Molecular modeling studies on (2R)-2-amino-3-(1-methylcyclopropyl)propan-1-ol hydrochloride have revealed potential interactions with various biological targets, including enzymes and receptors involved in disease pathways. These insights have guided the design of more targeted synthetic strategies to improve drug-like properties.

The synthesis of chiral compounds like (2R)-2-amino-3-(1-methylcyclopropyl)propan-1-ol hydrochloride often presents significant challenges due to the need for high enantiomeric purity. Traditional synthetic routes may require multiple steps and harsh reaction conditions, leading to low yields and poor scalability. However, recent innovations in asymmetric catalysis have provided more efficient and sustainable methods for constructing complex chiral molecules. These advancements have made it feasible to produce such compounds on a larger scale for industrial applications.

In conclusion, (2R)-2-amino-3-(1-methylcyclopropyl)propan-1-ol hydrochloride (CAS No. 2766305-49-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive intermediate for synthesizing novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a critical role in addressing unmet medical needs across various therapeutic areas.